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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

p-Tolyl disulfide, also known as bis(4-methylphenyl) disulfide, is an organosulfur compound
with the chemical formula (CH3CesH4S)2. It is characterized by a disulfide bond linking two p-
tolyl groups. This compound serves as a key intermediate and reagent in organic synthesis and
holds relevance in various fields of chemical and pharmaceutical research. This technical guide
provides a detailed overview of the physicochemical properties of p-Tolyl disulfide,
experimental protocols for its synthesis, and an exploration of its chemical reactivity and
stability.

Physicochemical Properties

The physicochemical properties of p-Tolyl disulfide are summarized in the tables below,
providing a comprehensive dataset for easy reference and comparison.

General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b093600?utm_src=pdf-interest
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C14H14S2 [1112][3]

Molecular Weight 246.39 g/mol [11[2][3]
White to light yellow or orange-

Appearance ) ] [1]
green crystalline solid/powder

Melting Point 43-46 °C

Boiling Point 210-215 °C [2]

Flash Point 113 °C (closed cup)

Density 1.068 g/cm3 at 111.0 °C [2]

. Moderately soluble in organic

Solubility ] ] [1]
solvents, insoluble in water.

Spectrum Type Key Data/Observations Source

Spectra available, showing

1H NMR characteristic peaks for the [4115]
tolyl protons.
Spectra available, confirming

13C NMR the carbon framework of the [6]

molecule.

Mass Spectrometry

Mass spectra (GC-MS) are

available for analysis.

[7]

FT-IR Spectroscopy

Infrared spectra are available

for vibrational mode analysis.

[8]

UV-Vis Spectroscopy

UV-Vis spectral data is

available.

[9]

Experimental Protocols
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Synthesis of p-Tolyl Disulfide

A common method for the synthesis of p-Tolyl disulfide involves the reduction of p-
toluenesulfonyl chloride. The following protocol is adapted from established synthetic
procedures.

Materials:

o p-Toluene sulfonyl chloride

» Acetic acid

o Sodium iodide

e 30% Sodium bisulfite solution

e 20% Sodium hydroxide solution
e n-Hexane

e Anhydrous sodium sulfate

Procedure:

Dissolve 19 g (0.1 mole) of p-toluene sulfonyl chloride in 100 ml of acetic acid.

e Add 1.5 g (0.01 mole) of sodium iodide to the solution and stir until completely dissolved
(approximately 5 minutes). The solution will turn dark brown.

» Slowly add a 30% sodium bisulfite solution dropwise. The rate of addition should be
controlled to just discharge the iodine color of the mixture.

» During the addition, raise the temperature of the mixture to 60°C over about 30 minutes.
» Continue the reaction at this temperature until the iodine color no longer reappears.

 Dilute the reaction mixture with 50 ml of water and adjust the pH to 4 by adding a 20%
sodium hydroxide solution.
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o Extract the mixture three times with 80 ml of n-hexane each.

o Combine the hexane phases, dry over anhydrous sodium sulfate, and evaporate the solvent
under atmospheric pressure.

e Remove residual solvent from the distillation residue at 70°C in vacuo.
o Crystallize the product at 20°C to obtain p-tolyl disulfide.

This procedure typically yields around 11.9 g (97%) of p-tolyl disulfide with a melting point of
43-45°C.

Chemical Reactivity and Stability

p-Tolyl disulfide is a relatively stable compound under standard conditions.[1] However, the
disulfide bond is susceptible to both oxidation and reduction. Reduction of the disulfide bond
yields p-toluenethiol, a useful intermediate in organic synthesis. The compound's reactivity
makes it a valuable reagent for the formation of other sulfur-containing derivatives.[1]

Studies on the solid-state behavior of di-p-tolyl disulfide have revealed interesting
polymorphism under high pressure.[10][11][12] Computational and experimental investigations
have shown the existence of a "conventional” form and a "hidden" high-pressure form, which
can be obtained through recrystallization from solution at elevated pressures.[10][11][12] This
highlights the compound's structural versatility under different physical conditions.

Visualizations

Logical Relationship: Role of Disulfides in Redox
Signaling

While specific signaling pathways involving p-tolyl disulfide are not extensively documented,
the disulfide moiety is a key player in cellular redox signaling. The following diagram illustrates

the general role of disulfide-containing compounds in modulating protein function through thiol-
disulfide exchange, a fundamental mechanism in cellular signaling.
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Caption: General role of disulfides in redox signaling.

Experimental Workflow: Synthesis of p-Tolyl Disulfide

The following diagram outlines the key steps in the synthesis of p-tolyl disulfide as described

in the experimental protocol.
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Caption: Workflow for the synthesis of p-Tolyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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